Organic Pigment

  • 3-Ethylamino-4-methylphenol
    • CAS RN:
    • 120-37-6
    • Molecular Formula:
    • C9H13NO
    • Molecular Weight:
    • 151.21 g/mol
    Description
    3-ethylamino-4-methylphenol is a purple solid. (NTP, 1992)3-Ethylamino-4-methylphenol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is...
  • 3,3'-Dimethoxybiphenyl-4,4'-di(diazonium) zinc chloride
    • CAS RN:
    • 14263-94-6
    • Molecular Formula:
    • C14 H12 Cl2 N4 O2 . Zn Cl2
    • Molecular Weight:
    • 475.5 g/mol
    Description
    Fast Blue B Salt is a stain that is used for the determination of various compounds. It has been used to demonstrate esterase activity. Histochemically it has stained enterochromaffin cells and cells that have g...
  • Erythrosin B
    • CAS RN:
    • 15905-32-5
    • Molecular Formula:
    • C20H6I4Na2O5H2O
      C20H8I4O5
    • Molecular Weight:
    • 835.9 g/mol
    Description
    Erythrosine, also known as E127 or aizen erythrosine, belongs to the class of organic compounds known as xanthenes. These are polycyclic aromatic compounds containing a xanthene moiety, which consists of two ben...
  • C.I. Fluorescent brightener 260
    • CAS RN:
    • 16090-02-1
    • Molecular Formula:
    • C40H38N12O8S2. 2Na
      C40H38N12Na2O8S2
    • Molecular Weight:
    • 924.9 g/mol
    Description
    Fluorescent (optical) brighteners are known for their characteristics of protecting baculoviruses against deactivation by UV light and enhancing the activity of these agents as microbial insecticides on hosts an...
  • Eriochrome Blue Black B
    • CAS RN:
    • 3564-14-5
    • Molecular Formula:
    • C20H13N2NaO5S
    • Molecular Weight:
    • 416.4 g/mol
    Description
    Eriochrome Blue Black B is a useful research compound. Its molecular formula is C20H13N2NaO5S and its molecular weight is 416.4 g/mol. The purity is usually 95%. &nbs...
  • Fluorescein disodium salt
    • CAS RN:
    • 518-47-8
    • Molecular Formula:
    • C20H10Na2O5
    • Molecular Weight:
    • 376.3 g/mol
    Description
    Fluorescein sodium salt (uranine) is a xanthene dye, which finds applications as a fluorescent tracer and shows the best of fluorescence in the pH range 6 to 11. Uranine is also employed as a coloring additive i...
  • Benzoxazole, 2-[4-[2-[4-(2-benzoxazolyl)phenyl]ethenyl]...
    • CAS RN:
    • 5242-49-9
    • Molecular Formula:
    • C29H20N2O2
    • Molecular Weight:
    • 428.5 g/mol
    Description
    Benzoxazole, 2-[4-[2-[4-(2-benzoxazolyl)phenyl]ethenyl]phenyl]-5-methyl- is a useful research compound. Its molecular formula is C29H20N2O2 and its molecular weight is 428.5 g/mol. The purity is usually 95%.
  • Eosin b diphenol
    • CAS RN:
    • 56360-46-4
    • Molecular Formula:
    • C20H6Br2N2O9-2
    • Molecular Weight:
    • 578.1 g/mol
    Description
    Eosin b(2-) is a phenolate anion which is a dianion obtained by the deprotonation of both the phenolic OH groups of eosin b diphenol. It is a conjugate base of an eosin b diphenol....
  • 4-Ethoxy-2-nitroaniline
    • CAS RN:
    • 616-86-4
    • Molecular Formula:
    • C8H10N2O3
    • Molecular Weight:
    • 182.18 g/mol
    Description
    4-Ethoxy-2-nitroaniline is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.   ...
  • N,N-Diethyl-P-phenylenediamine
    • CAS RN:
    • 93-05-0
    • Molecular Formula:
    • C10H16N2
    • Molecular Weight:
    • 164.25 g/mol
    Description
    The reaction of chlorine and N,N-diethyl-p-phenylenediamine for sensitive square-wave voltammetric detection of chlorine has been studied. Reddish brown or black liquid. (NTP, 19...